Cas no 1261920-62-0 (2-Chloro-5-(4-chloro-2-methylphenyl)isonicotinic acid)
1261920-62-0 structure
Product Name:2-Chloro-5-(4-chloro-2-methylphenyl)isonicotinic acid
CAS No:1261920-62-0
MF:C13H9Cl2NO2
MW:282.122061491013
CID:2763552
PubChem ID:53223506
Update Time:2025-04-21
2-Chloro-5-(4-chloro-2-methylphenyl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
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- DTXSID00687653
- 2-CHLORO-5-(4-CHLORO-2-METHYLPHENYL)ISONICOTINIC ACID
- MFCD18317637
- 2-Chloro-5-(4-chloro-2-methylphenyl)isonicotinic acid, 95%
- 1261920-62-0
- 2-Chloro-5-(4-chloro-2-methylphenyl)isonicotinic acid
-
- Inchi: 1S/C13H9Cl2NO2/c1-7-4-8(14)2-3-9(7)11-6-16-12(15)5-10(11)13(17)18/h2-6H,1H3,(H,17,18)
- InChI Key: PNJJQUDTZQFZJP-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C)C=1)C1C=NC(=CC=1C(=O)O)Cl
Computed Properties
- Exact Mass: 281.0010339Da
- Monoisotopic Mass: 281.0010339Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 50.2Ų
2-Chloro-5-(4-chloro-2-methylphenyl)isonicotinic acid Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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